Cas no 1804431-13-7 (3,4-Dimethyl-5-nitrobenzyl bromide)

• Product Name: 3,4-Dimethyl-5-nitrobenzyl bromide
• CAS No: 1804431-13-7
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5007804
• Update Time: 2025-05-23

3,4-Dimethyl-5-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-nitrobenzyl bromide

• Inchi： 1S/C9H10BrNO2/c1-6-3-8(5-10)4-9(7(6)2)11(12)13/h3-4H,5H2,1-2H3
• InChI Key： WQCPQXZKHPHDDP-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3
• Topological Polar Surface Area: 45.8

Additional information on 3,4-Dimethyl-5-nitrobenzyl bromide

3,4-Dimethyl-5-Nitrobenzyl Bromide: A Comprehensive Overview

3,4-Dimethyl-5-nitrobenzyl bromide (CAS No. 1804431-13-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a benzyl group with methyl and nitro substituents, making it a valuable intermediate in various chemical reactions. The benzyl bromide moiety serves as a reactive site, enabling the formation of diverse derivatives through nucleophilic substitution reactions.

Recent studies have highlighted the potential of 3,4-dimethyl-5-nitrobenzyl bromide in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The nitro group at the 5-position of the benzene ring contributes to the compound's reactivity and selectivity in these reactions, making it an attractive candidate for drug discovery.

The synthesis of 3,4-dimethyl-5-nitrobenzyl bromide involves a multi-step process that typically begins with the nitration of toluene derivatives. The introduction of the methyl groups at positions 3 and 4 is achieved through alkylation or methylation reactions, followed by bromination to introduce the benzyl bromide group. This compound is highly stable under standard storage conditions but requires careful handling due to its sensitivity to moisture and light.

In terms of applications, 3,4-dimethyl-5-nitrobenzyl bromide has found utility in the preparation of advanced materials such as polymers and coatings. Its ability to undergo polymerization under specific conditions has led to its use in developing high-performance materials with enhanced mechanical and thermal properties. Additionally, this compound serves as a valuable reagent in click chemistry, enabling the rapid assembly of complex molecular architectures.

Recent advancements in green chemistry have also explored the use of 3,4-dimethyl-5-nitrobenzyl bromide in environmentally friendly synthetic routes. Researchers have developed catalytic systems that minimize waste generation and improve reaction efficiency, aligning with global sustainability goals. These innovations underscore the compound's importance in modern chemical research.

From a safety perspective, 3,4-dimethyl-5-nitrobenzyl bromide exhibits moderate toxicity when exposed to biological systems. However, its controlled use in well-ventilated environments and adherence to standard safety protocols ensures minimal risk to personnel and the environment.

In conclusion, 3,4-dimethyl-5-nitrobenzyl bromide (CAS No. 1804431-13-7) is a pivotal compound in contemporary chemical research and industry applications. Its unique structure and reactivity make it an indispensable tool for synthesizing advanced materials and bioactive compounds. As research continues to uncover new avenues for its application, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.